Cas no 160315-02-6 (2-Quinoxalinecarbonitrile,3-hydroxy-, 4-oxide)
160315-02-6 structure
Product Name:2-Quinoxalinecarbonitrile,3-hydroxy-, 4-oxide
CAS No:160315-02-6
MF:C9H5N3O2
MW:187.154901266098
CID:98474
PubChem ID:10442447
Update Time:2025-04-18
2-Quinoxalinecarbonitrile,3-hydroxy-, 4-oxide Chemical and Physical Properties
Names and Identifiers
-
- 2-Quinoxalinecarbonitrile,3-hydroxy-, 4-oxide
- 3-HYDROXYQUINOXALINE-2-CARBONITRILE 4-OXIDE
- 4-hydroxy-3-oxoquinoxaline-2-carbonitrile
- 2-Quinoxalinecarbonitrile,3-hydroxy-,4-oxide(9CI)
- 160315-02-6
- cyanoquinoxalinone-n-oxide
- DTXSID40439931
-
- Inchi: 1S/C9H5N3O2/c10-5-7-9(13)12(14)8-4-2-1-3-6(8)11-7/h1-4,14H
- InChI Key: YJPJNXNZNLGVDR-UHFFFAOYSA-N
- SMILES: ON1C(C(C#N)=NC2C=CC=CC1=2)=O
Computed Properties
- Exact Mass: 187.038176411g/mol
- Monoisotopic Mass: 187.038176411g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 341
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 76.7Ų
2-Quinoxalinecarbonitrile,3-hydroxy-, 4-oxide Related Literature
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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